Cas no 170116-49-1 (4-Methyl-2-(methylthio)-1H-benzo[d]imidazole)

• Product Name: 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole
• CAS No: 170116-49-1
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 111297
• PubChem ID: 10932011
• Update Time: 2025-09-22

4-Methyl-2-(methylthio)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole
• 1H-Benzimidazole,7-methyl-2-(methylthio)-
• 4-methyl-2-methylsulfanyl-1H-benzimidazole
• 1H-Benzimidazole,4-methyl-2-(methylthio)-(9CI)
• SCHEMBL374823
• DTXSID10448752
• AGN-PC-0ND1MC
• 170116-49-1

• Inchi： 1S/C9H10N2S/c1-6-4-3-5-7-8(6)11-9(10-7)12-2/h3-5H,1-2H3,(H,10,11)
• InChI Key： VXVHQDPBVLPIBH-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C(C)=CC=CC=2N1

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54Ų